Cas no 28340-63-8 (2-amino-4-(dimethylamino)benzonitrile)

• Product Name: 2-amino-4-(dimethylamino)benzonitrile
• CAS No: 28340-63-8
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 252046
• PubChem ID: 12715715
• Update Time: 2025-04-19

2-amino-4-(dimethylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-amino-4-(dimethylamino)-
• 2-amino-4-(dimethylamino)benzonitrile
• 2-Amino-4-dimethylaminobenzonitrile
• 4-Dimethylaminoanthranilonitrile
• AKOS017413651
• Z1216845763
• CS-0230666
• 28340-63-8
• EN300-105079
• SCHEMBL2260614
• SB76237
• Benzonitrile, 2-amino-4-(dimethylamino)-

• Inchi： 1S/C9H11N3/c1-12(2)8-4-3-7(6-10)9(11)5-8/h3-5H,11H2,1-2H3
• InChI Key： WUSHGMMTXAGGMG-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(C#N)=C(C=1)N

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles